![molecular formula C15H23Cl2NO2 B4175257 1-(4-chloro-3-methylphenoxy)-3-(cyclopentylamino)-2-propanol hydrochloride](/img/structure/B4175257.png)
1-(4-chloro-3-methylphenoxy)-3-(cyclopentylamino)-2-propanol hydrochloride
Overview
Description
1-(4-chloro-3-methylphenoxy)-3-(cyclopentylamino)-2-propanol hydrochloride, also known as CGP 20712A, is a selective beta-1 adrenoceptor antagonist. It is commonly used in scientific research to study the role of beta-1 adrenoceptors in various physiological and pathological conditions.
Mechanism of Action
1-(4-chloro-3-methylphenoxy)-3-(cyclopentylamino)-2-propanol hydrochloride 20712A acts as a competitive antagonist of beta-1 adrenoceptors. It binds to the receptor site and prevents the binding of endogenous ligands, such as norepinephrine and epinephrine. This results in a decrease in the activity of the sympathetic nervous system, which is responsible for regulating heart rate, blood pressure, and other physiological functions.
Biochemical and Physiological Effects:
This compound 20712A has been shown to have a number of biochemical and physiological effects. It reduces heart rate and cardiac output, which can be beneficial in the treatment of hypertension and heart failure. It also decreases blood pressure by reducing the activity of the sympathetic nervous system. In addition, this compound 20712A has been shown to improve exercise performance by reducing the oxygen demand of the heart.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(4-chloro-3-methylphenoxy)-3-(cyclopentylamino)-2-propanol hydrochloride 20712A in lab experiments is its selectivity for beta-1 adrenoceptors. This allows researchers to study the specific effects of beta-1 adrenoceptor blockade without affecting other receptor subtypes. However, this compound 20712A has a relatively short half-life, which can make it difficult to maintain a consistent level of receptor blockade over time. In addition, this compound 20712A has been shown to have off-target effects on other receptors, such as beta-2 adrenoceptors, which can complicate interpretation of results.
Future Directions
There are several potential future directions for research on 1-(4-chloro-3-methylphenoxy)-3-(cyclopentylamino)-2-propanol hydrochloride 20712A. One area of interest is the role of beta-1 adrenoceptors in the development and progression of heart failure and other cardiovascular diseases. Another area of interest is the use of this compound 20712A as a tool to study the role of beta-1 adrenoceptors in the regulation of glucose metabolism and insulin secretion. Finally, there is potential for the development of new beta-1 adrenoceptor antagonists with improved selectivity and longer half-life for use in both research and clinical settings.
Scientific Research Applications
1-(4-chloro-3-methylphenoxy)-3-(cyclopentylamino)-2-propanol hydrochloride 20712A is widely used in scientific research to study the role of beta-1 adrenoceptors in various physiological and pathological conditions. It has been used to investigate the effects of beta-1 adrenoceptor blockade on cardiac function, blood pressure regulation, and exercise performance. This compound 20712A has also been used to study the role of beta-1 adrenoceptors in the development and progression of heart failure, hypertension, and diabetes.
properties
IUPAC Name |
1-(4-chloro-3-methylphenoxy)-3-(cyclopentylamino)propan-2-ol;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22ClNO2.ClH/c1-11-8-14(6-7-15(11)16)19-10-13(18)9-17-12-4-2-3-5-12;/h6-8,12-13,17-18H,2-5,9-10H2,1H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMUXBOOKOPKHBH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OCC(CNC2CCCC2)O)Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23Cl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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